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Compound Name: WKYMVM-NH2 TFA
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Get Quote

Audience: Researchers, scientists, and drug development professionals.

Introduction
WKYMVM-NH2 TFA is a synthetic hexapeptide that has garnered significant interest in the field

of immunology and pharmacology due to its potent anti-inflammatory and immunomodulatory

properties. It primarily functions as a strong agonist for the Formyl Peptide Receptor 2 (FPR2),

a G protein-coupled receptor expressed on various immune cells, including neutrophils,

monocytes, and macrophages.[1][2][3][4] The activation of FPR2 by WKYMVM-NH2 triggers a

cascade of intracellular signaling events that can either promote or resolve inflammation,

depending on the cellular context and the nature of the inflammatory stimulus.[5] These

application notes provide a comprehensive overview of the use of WKYMVM-NH2 TFA in

preclinical models of inflammatory disease, including its mechanism of action, quantitative data

on its activity, and detailed protocols for key experimental assays.

Mechanism of Action
WKYMVM-NH2 is a hexapeptide that selectively activates neutrophils and other myeloid cells

through the Formyl Peptide Receptor-like 1 (FPRL1)/FPR2.[1] While it has a strong affinity for

FPR2, it exhibits a weaker affinity for FPR1 and FPR3.[3][4] Upon binding to FPR2, WKYMVM-
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NH2 initiates a variety of cellular responses critical for modulating inflammation. These

responses include:

Chemotaxis: WKYMVM-NH2 induces the directed migration of immune cells, a crucial

process in the inflammatory response.[1]

Superoxide Production: It stimulates the production of superoxide anions in neutrophils, a

key component of the innate immune response to pathogens.[1]

Cytokine Modulation: WKYMVM-NH2 can regulate the production of both pro- and anti-

inflammatory cytokines. For instance, it has been shown to inhibit the production of pro-

inflammatory cytokines like TNF-α, IL-1β, and IL-6, while upregulating anti-inflammatory

cytokines such as IL-10.[3][4][6]

Signaling Pathway Activation: The binding of WKYMVM-NH2 to FPR2 activates several

downstream signaling pathways, including the Phosphoinositide 3-kinase (PI3K)/Akt

pathway, the Mitogen-activated protein kinase (MAPK)/extracellular signal-regulated kinase

(ERK) pathway, and the nuclear factor-kappa B (NF-κB) pathway.[2][7]

Data Presentation
The following tables summarize the quantitative data on the biological activity of WKYMVM-

NH2 in various in vitro assays.

Table 1: In Vitro Activity of WKYMVM-NH2
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Assay
Cell
Line/Primary
Cells

Parameter Value Reference

Receptor

Activation

HL-60 cells

expressing

FPRL1

EC50 2 nM [1]

Receptor

Activation

HL-60 cells

expressing

FPRL2

EC50 80 nM [1]

Chemotaxis

HL-60 cells

expressing

FPRL2

Optimal

Concentration
10-50 nM [1]

Superoxide

Production

Human

Neutrophils
EC50 75 nM [1]

Table 2: In Vivo Efficacy of WKYMVM-NH2 TFA in a DSS-Induced Colitis Model

Animal Model Treatment Dosage Key Findings Reference

DSS-induced

colitis in mice

WKYMVM-NH2

TFA

8 mg/kg (six

times over 5

days)

Ameliorated

disease severity,

attenuated

bleeding and

stool scores,

modulated

cytokine profiles

(IL-17, IFN-γ, IL-

6, IL-1β, TNF-α).

Signaling Pathways
The activation of FPR2 by WKYMVM-NH2 leads to the initiation of several key intracellular

signaling cascades that are central to its anti-inflammatory effects.
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WKYMVM-NH2

FPR2 G-protein

PI3K

PLC

Ras

Akt

Cellular Responses
(Chemotaxis, Cytokine Release,

Superoxide Production)

IP3

DAG PKC

IKK

Raf MEK ERK

IκB
P

NF-κB Nucleus Inflammatory
Gene Expression
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In Vitro Experiments

In Vivo Experiments

Cell Culture
(e.g., HL-60, Neutrophils, Monocytes)

Treatment with
WKYMVM-NH2 TFA

Chemotaxis Assay Superoxide Assay Cytokine ELISA

End

Inflammatory Disease Model
(e.g., DSS-induced Colitis)

Treatment with
WKYMVM-NH2 TFA

Disease Activity Monitoring
(Weight, Stool, Bleeding)

Sample Collection
(Colon tissue, Blood)

Histological Analysis Cytokine Analysis

Start

Click to download full resolution via product page

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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